Cas no 338407-03-7 (1-BENZYL-2-OXO-N-(2,4,6-TRIFLUOROPHENYL)-1,2-DIHYDRO-3-PYRIDINECARBOXAMIDE)

• Product Name: 1-BENZYL-2-OXO-N-(2,4,6-TRIFLUOROPHENYL)-1,2-DIHYDRO-3-PYRIDINECARBOXAMIDE
• CAS No: 338407-03-7
• MF: C₁₉H₁₃F₃N₂O₂
• MW: 358.313935041428
• CID: 5269958
• Update Time: 2025-10-24

1-BENZYL-2-OXO-N-(2,4,6-TRIFLUOROPHENYL)-1,2-DIHYDRO-3-PYRIDINECARBOXAMIDE Chemical and Physical Properties

Names and Identifiers

• 1-BENZYL-2-OXO-N-(2,4,6-TRIFLUOROPHENYL)-1,2-DIHYDRO-3-PYRIDINECARBOXAMIDE
• 1-benzyl-2-oxo-N-(2,4,6-trifluorophenyl)-1,2-dihydropyridine-3-carboxamide
• 3-Pyridinecarboxamide, 1,2-dihydro-2-oxo-1-(phenylmethyl)-N-(2,4,6-trifluorophenyl)-
• 1-benzyl-2-oxo-N-(2,4,6-trifluorophenyl)pyridine-3-carboxamide
• Bionet1_001061
• Oprea1_191742
• MLS000695168
• HMS571B03
• HMS2657O04
• SMR000333605

• Inchi： 1S/C19H13F3N2O2/c20-13-9-15(21)17(16(22)10-13)23-18(25)14-7-4-8-24(19(14)26)11-12-5-2-1-3-6-12/h1-10H,11H2,(H,23,25)
• InChI Key： XRCTWEFGGNPOMD-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C=1NC(C1=CC=CN(C1=O)CC1C=CC=CC=1)=O)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 590
• XLogP3: 3.2
• Topological Polar Surface Area: 49.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 1-BENZYL-2-OXO-N-(2,4,6-TRIFLUOROPHENYL)-1,2-DIHYDRO-3-PYRIDINECARBOXAMIDE

Introduction to 1-BENZYL-2-OXO-N-(2,4,6-TRIFLUOROPHENYL)-1,2-DIHYDRO-3-PYRIDINECARBOXAMIDE (CAS No. 338407-03-7)

1-BENZYL-2-OXO-N-(2,4,6-TRIFLUOROPHENYL)-1,2-DIHYDRO-3-PYRIDINECARBOXAMIDE, identified by its CAS number 338407-03-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic amides, characterized by its structural complexity and functional diversity. The presence of a benzyl group, a trifluorophenyl moiety, and a pyridinecarboxamide moiety contributes to its unique chemical properties and potential biological activities.

The trifluorophenyl group in the molecule is particularly noteworthy due to its ability to modulate electronic properties and metabolic stability. In recent years, trifluorinated aromatic compounds have been extensively studied for their enhanced binding affinities and improved pharmacokinetic profiles in drug development. The benzyl group serves as a hydrophobic anchor, facilitating interactions with biological targets, while the pyridinecarboxamide moiety introduces polar characteristics that can enhance solubility and bioavailability.

This compound has been explored in various preclinical studies as a potential scaffold for the development of novel therapeutic agents. Its structural framework suggests potential applications in the treatment of inflammatory diseases, neurodegenerative disorders, and other conditions where modulating specific biological pathways is crucial. The 1,2-dihydro portion of the molecule indicates a saturated heterocyclic ring system, which is often associated with enhanced metabolic stability and reduced toxicity.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of this compound with high precision. Molecular docking studies have revealed that 1-BENZYL-2-OXO-N-(2,4,6-TRIFLUOROPHENYL)-1,2-DIHYDRO-3-PYRIDINECARBOXAMIDE exhibits strong interactions with enzymes and receptors involved in key metabolic pathways. These interactions are believed to contribute to its observed biological activities in vitro and in vivo.

In particular, the trifluorophenyl group has been shown to enhance binding affinity by stabilizing the transition state of enzymatic reactions. This effect is particularly relevant for enzymes such as kinases and proteases, which are often targeted in oncology and inflammatory disease therapies. The pyridinecarboxamide moiety further contributes to this stability by forming hydrogen bonds with polar residues in the active site of target proteins.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and fluorination techniques, have been employed to construct the complex molecular framework efficiently. These synthetic strategies not only ensure high yields but also minimize unwanted side products, making the compound suitable for further biological evaluation.

Preclinical studies have demonstrated promising results regarding the pharmacological properties of 1-BENZYL-2-OXO-N-(2,4,6-TRIFLUOROPHENYL)-1,2-DIHYDRO-3-PYRIDINECARBOXAMIDE. In cell-based assays, the compound has shown inhibitory effects on several key enzymes associated with inflammation and cell proliferation. Additionally, animal models have provided insights into its potential therapeutic efficacy without significant off-target effects.

The structural features of this compound make it an attractive candidate for further development into a drug candidate. The combination of lipophilicity and polarizability provided by its diverse functional groups allows for optimal interaction with biological targets while maintaining favorable pharmacokinetic properties. Furthermore, the presence of fluorine atoms enhances metabolic stability by resisting degradation from nucleophilic attack.

Future research directions include optimizing synthetic routes for large-scale production and conducting more extensive pharmacokinetic studies to evaluate its bioavailability and distribution within the body. Additionally, exploring derivatives of this compound may reveal novel analogs with enhanced potency or selectivity for specific therapeutic applications.

The growing interest in fluorinated compounds underscores their importance in modern drug discovery. The unique electronic properties imparted by fluorine atoms make these molecules valuable tools for modulating biological processes at the molecular level. As such, compounds like 1-BENZYL-2-OXO-N-(2,4,6-TRIFLUOROPHENYL)-1,2-DIHYDRO-3-PYRIDINECARBOXAMIDE (CAS No. 338407-03-7) represent significant advancements in medicinal chemistry and hold promise for addressing unmet medical needs.